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Compound of Interest

Compound Name: RO1138452

Cat. No.: B1680659 Get Quote

For Research, Scientific, and Drug Development Professionals

The following provides comprehensive guidance on the proper disposal of the research

compound RO1138452. In the absence of a specific Safety Data Sheet (SDS), this compound

must be handled and disposed of as hazardous chemical waste. Adherence to these

procedures is critical for ensuring laboratory safety and regulatory compliance.

Compound Identification and Properties
While a specific SDS for RO1138452 is not publicly available, the following information has

been compiled from research and chemical supplier databases. This data is essential for the

proper handling and segregation of waste.
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Property Value Source

Chemical Name

(4,5-dihydro-1H-imidazol-2-yl)-

[4-(4-isopropoxy-benzyl)-

phenyl]-amine

[1]

CAS Number 221529-58-4 [2][3]

Molecular Formula C19H23N3O [2][3]

Molecular Weight 309.41 g/mol [2]

Known Solubilities
DMSO: 62 mg/mL, Ethanol: 62

mg/mL, Water: Insoluble
[2]

Chemical Class
Prostaglandin IP Receptor

Antagonist
[1][2][4][5]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of RO1138452 and associated

waste materials.

Step 1: Waste Characterization and Segregation

Given the lack of specific hazard data, RO1138452 must be treated as a hazardous waste.[6]

[7] It is crucial to segregate waste streams to prevent dangerous reactions.[8][9]

Solid Waste: Collect unused or expired RO1138452 powder, as well as contaminated

personal protective equipment (PPE) such as gloves and weighing papers, in a designated,

compatible, and clearly labeled solid waste container.

Liquid Waste: Solutions containing RO1138452 (e.g., in DMSO or ethanol) must be collected

in a separate, compatible liquid waste container. Do not mix with aqueous waste, as

RO1138452 is insoluble in water.[2] Halogenated and non-halogenated solvent wastes

should be collected separately if institutional policy requires it.[10]

Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a

designated, puncture-resistant sharps container.
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Empty Containers: The original container of RO1138452, even if seemingly empty, must be

disposed of as hazardous waste unless it has been triple-rinsed.[10][11] The first rinseate

from any cleaning procedure must be collected as hazardous waste.[11][12]

Step 2: Container Selection and Labeling

Proper containment and labeling are critical for safe transport and disposal.[9]

Container Compatibility: Use containers that are chemically compatible with the waste they

hold.[8][10][12] For RO1138452, which is soluble in organic solvents, glass or appropriate

solvent-resistant plastic containers are recommended.

Labeling: All waste containers must be clearly labeled.[6][11] The label should include:

The words "Hazardous Waste"

The full chemical name: "(4,5-dihydro-1H-imidazol-2-yl)-[4-(4-isopropoxy-benzyl)-phenyl]-

amine" and "RO1138452"

The CAS Number: 221529-58-4

An accurate list of all constituents, including solvents and their estimated concentrations.

[12] Do not use abbreviations or chemical formulas.[12]

The date when waste was first added to the container (accumulation start date).[7]

The primary hazard(s) (in the absence of specific data, label as "Toxic" or "Caution:

Research Chemical, Hazards Not Fully Characterized").

Step 3: Safe Accumulation and Storage

Waste must be stored safely in the laboratory at or near the point of generation.[6][8]

Keep Containers Closed: Waste containers must be kept tightly sealed except when adding

waste.[6][11][12]

Secondary Containment: All liquid hazardous waste containers must be stored in secondary

containment, such as a chemical-resistant tray or tub, to contain any potential leaks or spills.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1680659?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehs.stanford.edu/topic/chemical-safety/chemical-waste-disposal
https://m.youtube.com/watch?v=-yFjwIQf_Tw
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://ehs.stanford.edu/topic/chemical-safety/chemical-waste-disposal
https://www.benchchem.com/product/b1680659?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1680659?utm_src=pdf-body
https://ehs.stanford.edu/topic/chemical-safety/chemical-waste-disposal
https://ehs.stanford.edu/topic/chemical-safety/chemical-waste-disposal
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehs.stanford.edu/topic/chemical-safety/chemical-waste-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[8][11]

Storage Location: Store waste in a designated satellite accumulation area within the

laboratory.[6] This area should be away from sinks or floor drains.[7] Do not store

incompatible waste types together.[10][11]

Step 4: Arranging for Disposal

Hazardous chemical waste must be disposed of through your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.[13]

Never Dispose Down the Drain or in Regular Trash: Hazardous chemicals must never be

poured down the drain or disposed of in the regular trash.[6][7][11][14]

Schedule a Pickup: When the waste container is nearly full (e.g., ¾ full) or has been in

accumulation for the maximum time allowed by your institution (often 9-12 months), submit a

hazardous waste pickup request to your EHS office.[6][7][12]

Experimental Workflow for Waste Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of laboratory chemical waste like RO1138452.
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Caption: General Workflow for Laboratory Chemical Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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